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Compound of Interest

Compound Name: gamma-Dodecalactone

Cat. No.: B7799002 Get Quote

Essential Safety and Handling Guide for gamma-
Dodecalactone
This guide provides immediate, essential safety and logistical information for the handling and

disposal of gamma-Dodecalactone, tailored for researchers, scientists, and drug development

professionals. Following these procedures will minimize risks and ensure a safe laboratory

environment.

Quantitative Safety Data
A summary of the key quantitative safety and physical properties of gamma-Dodecalactone is

provided in the table below for easy reference.
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Property Value Source

CAS Number 2305-05-7 [1][2]

Chemical Formula C₁₂H₂₂O₂ [1]

Flash Point 109°C / 228°F (Closed Cup) [1][3]

Boiling Point 140°C @ 5 mm Hg [1]

Melting Point 17-18°C / 63-64°F [1]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Odor Fatty, Fruity, Sweet [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Gamma-Dodecalactone is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][4][5] Therefore, adherence to proper PPE

protocols is mandatory.

Required Personal Protective Equipment:

Hand Protection: Wear chemically resistant rubber gloves.[6]

Eye and Face Protection: Chemical goggles or safety glasses are necessary.[2] A face shield

should be worn where splashing is a possibility.

Skin and Body Protection: A complete suit protecting against chemicals or a lab coat should

be worn.[6][7]

Respiratory Protection: Use only in a well-ventilated area or under a fume hood.[1][7] If

ventilation is inadequate, wear an approved mask or respirator.[2]
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A systematic approach to handling gamma-Dodecalactone, from preparation to disposal, is

critical for laboratory safety.

Step 1: Preparation and Engineering Controls

Ensure a well-ventilated work area; a fume hood is recommended.[7]

Have an emergency eyewash station and safety shower readily accessible.

Keep the container tightly closed when not in use.[1][2]

Store in a cool, dry, and dark location, away from heat, open flames, and incompatible

materials such as strong acids and bases.[2][7]

Step 2: Handling Procedures

Wash hands thoroughly after handling.[8]

Avoid breathing vapors or spray.[1][5]

Avoid contact with eyes, skin, and clothing.[8][9]

Do not eat, drink, or smoke in the handling area.[2][9]

Step 3: Accidental Spill Response

Small Spills:

Absorb the spillage with an inert, dry material such as sand, earth, or vermiculite.[4]

Place the absorbent material into a suitable, labeled waste disposal container.[4]

Clean the spill area thoroughly with water.[4]

Large Spills:

Evacuate unnecessary personnel from the area.[2]

Approach the spill from upwind.[1]
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Dike the spilled material to prevent spreading and entry into drains.[4]

Inform the relevant authorities if environmental pollution occurs.[1]

Step 4: First Aid Measures

If on Skin: Wash with plenty of soap and water.[8] If skin irritation occurs, get medical

advice/attention.[1][8]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical

advice/attention.[1][4]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[1][4] Call a

poison center or doctor if you feel unwell.[1][4]

If Swallowed: Rinse mouth.[2] Do NOT induce vomiting.[2] Seek medical advice.[2]

Step 5: Disposal Plan

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[1][4]

The generation of waste should be minimized or avoided wherever possible.[1]

Empty containers or liners may retain some product residues and should be handled as

hazardous waste.[1]

Workflow for Safe Handling of gamma-
Dodecalactone
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Caption: Workflow for the safe handling and disposal of gamma-Dodecalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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